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Pyrido[3,4-d]pyrimidines
Pyrido[3,4-d]pyrimidines are a class of heterocyclic compounds featuring a pyridine ring fused to a pyrimidine ring. These molecules exhibit diverse biological activities and have been extensively studied for their potential in drug design due to their ability to interact with various biomolecules such as DNA, RNA, and proteins. The structural rigidity and aromatic nature of these compounds contribute to their unique physicochemical properties, making them valuable tools in medicinal chemistry.
Pyrido[3,4-d]pyrimidines can act as potential inhibitors for enzymes like thymidine kinase (TK) and dihydrofolate reductase (DHFR), which are crucial targets in cancer therapy. Additionally, they have shown promise in targeting other proteins involved in cell proliferation, apoptosis, and inflammation. The substituents at various positions of the heterocyclic ring can be tailored to optimize binding affinity, selectivity, and pharmacokinetic properties.
Due to their broad structural diversity, these compounds are used in a wide range of applications including drug discovery, synthetic chemistry, and materials science. Their ability to form stable complexes with nucleic acids makes them attractive candidates for antiviral and antibacterial agents.
![Pyrido[3,4-d]pyrimidines](https://news.kuujia.com/images/category/18.jpg)
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Diammonium Hydrogen Citrate: A Key Excipient in Pharmaceutical FormulationsDiammonium Hydrogen Citrate: A Key Excipient in Pharmaceutical Formulations Introduction to Diammonium Hydrogen Citrate Diammonium hydrogen citrate (DHCA) is a widely used excipient in the pharmaceutical industry, known for its versatility and effectiveness in various drug formulations. As a salt derived from citric acid, DHCA plays a critical role in enhancing the stability, solubility, and...
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